- Three-Component Reaction for the Synthesis of Highly Functionalized Propargyl Ethers, Chemistry - A European Journal, 2020, 26(45), 10199-10204
Cas no 2459944-28-4 (Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate)
2459944-28-4 structure
Product Name:Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate
CAS No:2459944-28-4
MF:C17H32O3Si
MW:312.519686698914
CID:5616137
Update Time:2024-02-02
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate
-
- Inchi: 1S/C17H32O3Si/c1-9-19-16(17(18)20-10-2)11-12-21(13(3)4,14(5)6)15(7)8/h13-16H,9-10H2,1-8H3
- InChI Key: LIYSRDSFDVBHLN-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(OCC)C#C[Si](C(C)C)(C(C)C)C(C)C
Experimental Properties
- Density: 0.920±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 351.0±27.0 °C(Predicted)
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Production Method
Production Method 1
Reaction Conditions
1.1R:H2N(CH2)3NH2, R:BuLi, S:Me(CH2)4Me, 15 min, rt; rt → 0°C
1.2S:THF, 0°C; 30 min, 0°C; 18 h, rt
1.3R:I2, S:THF, 0°C; 30 min, 0°C; 4 h, rt
1.4R:NH4Cl, S:H2O
2.1R:O2, C:CoCl2, S:AcOH, 12 h, rt, 1 atm
2.26 h, rt
3.1R:Me3SiSO3CF3, S:CH2Cl2, rt; 1 h, rt
3.26 h, rt
3.3R:NaHCO3, S:H2O
4.1C:64443-05-6, S:CH2Cl2, S:CD2Cl2, 1 h, rt; 1 h, rt
1.2S:THF, 0°C; 30 min, 0°C; 18 h, rt
1.3R:I2, S:THF, 0°C; 30 min, 0°C; 4 h, rt
1.4R:NH4Cl, S:H2O
2.1R:O2, C:CoCl2, S:AcOH, 12 h, rt, 1 atm
2.26 h, rt
3.1R:Me3SiSO3CF3, S:CH2Cl2, rt; 1 h, rt
3.26 h, rt
3.3R:NaHCO3, S:H2O
4.1C:64443-05-6, S:CH2Cl2, S:CD2Cl2, 1 h, rt; 1 h, rt
Reference
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Raw materials
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Preparation Products
Ethyl 2-ethoxy-4-[tris(1-methylethyl)silyl]-3-butynoate Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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